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Compound of Interest

Compound Name: Basic Red 51

CAS No.: 77061-58-6

Cat. No.: B1206981

Get Quote

Executive Summary
Do not dispose of Basic Red 51 down the drain. Basic Red 51 (C.I.[1][2] Basic Red 51) is a

cationic azo dye classified as toxic to aquatic life with long-lasting effects (H411/H410). While

not typically a P-listed acutely hazardous waste under US EPA RCRA regulations, it must be

managed as Hazardous Chemical Waste and destroyed via incineration.

Immediate Action Required:

Solids: Collect in dedicated hazardous waste bags or wide-mouth jars.

Liquids: Segregate into "Non-Halogenated Organic Waste" or "Aqueous Hazardous Waste"

streams.

Critical Incompatibility:NEVER mix Basic Red 51 liquid waste with anionic surfactant waste

(e.g., SDS, SLS) or anionic dyes (e.g., Eosin, Trypan Blue). This causes immediate

precipitation, creating insoluble sludge that complicates disposal.
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Understanding the chemical nature of Basic Red 51 is the foundation of safe disposal. Its

cationic (positively charged) structure dictates its compatibility.

Property Data Operational Implication

Chemical Name

2-[((4-

dimethylamino)phenyl)azo]-1,3

-dimethyl-1H-imidazolium

chloride

Azo bond (-N=N-) presents a

risk of generating aromatic

amines if chemically treated

improperly.

CAS Number 77061-58-6 (Primary)
Use this for waste labeling and

inventory.

Physical State Dark red/brown powder

High dusting potential; requires

respiratory protection during

weighing.

Ionic Character Cationic (Basic)
Incompatible with Anionic

compounds.

Aquatic Toxicity LC50 (Fish) < 100 mg/L
Zero-tolerance policy for drain

disposal.

Disposal Decision Matrix
The following workflow illustrates the logical path for disposing of Basic Red 51 in various

forms.
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Start: Identify Waste Type

Is it Solid Waste?
(Powder, Gloves, Weigh Boats)

Is it Liquid Waste?
(Stock Solutions, Buffers)

Place in Hazardous Waste Bag
or Wide-Mouth Jar

CRITICAL STEP:
Segregate from Anionic Waste

(No SDS, No Eosin)

Label: 'Solid Hazardous Waste'
Contains: Basic Red 51

Transfer to Institutional
EHS for Incineration

Check Concentration

Collect in HDPE Carboy
(Non-Halogenated)

Label: 'Aqueous Hazardous Waste'
Contains: Basic Red 51

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and packaging Basic Red 51 waste streams.

Detailed Operational Protocols
Protocol A: Liquid Waste Disposal (Stock Solutions & Reaction
Media)
The "Why": Basic Red 51 is a quaternary ammonium compound. If you pour this into a general

waste carboy containing Sodium Dodecyl Sulfate (SDS) or other anionic detergents, the

positive dye and negative detergent will ionically bond and precipitate out of solution. This

forms a sticky, tar-like sludge that adheres to the carboy walls, making it impossible to pump

out at the incineration facility.
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Select Container: Use a chemically compatible High-Density Polyethylene (HDPE) carboy.

Glass is acceptable for small volumes (<1L) but breakage risk makes plastic preferred.

Verify pH: Ensure the waste solution is between pH 4 and 9. Extremes may require a

separate corrosive waste stream.

Segregation:

Do: Mix with water, methanol, ethanol, or acetonitrile.

Do Not: Mix with SDS, Eosin Y, Trypan Blue, or strong oxidizers (bleach/peroxide).

Labeling: Attach a hazardous waste tag immediately.

Constituents: Water (XX%), Basic Red 51 (<1%).

Hazard Checkbox: Toxic, Irritant.[3][4]

Storage: Cap tightly when not in use. Store in secondary containment.

Protocol B: Solid Waste Disposal
The "Why": Fine powders like Basic Red 51 disperse easily in air currents (HVAC), posing an

inhalation risk. Double-bagging prevents contamination of the waste storage area.

Trace Debris: Contaminated gloves, paper towels, and weigh boats should be placed in a

clear plastic hazardous waste bag (4-6 mil thickness).

Pure Powder: If disposing of an expired bottle of pure dye:

Do not empty the bottle. Keep the dye in the original manufacturer's container.

Place the entire container into a sealable plastic bag (Ziploc type).

Place this bag into the solid waste drum.

Sharps: If the dye is in a syringe or on a slide, dispose of it in a rigid red sharps container

labeled "Chemical Contaminated Sharps."
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Protocol C: Chemical Treatment (Why to AVOID it)
Expert Warning: You may see general advice to "oxidize dyes with bleach." Do not use bleach

(Hypochlorite) to treat Basic Red 51 in the lab.

Mechanism: Basic Red 51 contains an azo linkage.[4][5][6] While bleach destroys the color

(chromophore), the chemical cleavage of the azo bond can generate aromatic amines, which

are often more carcinogenic and toxic than the original dye.

Correct Approach: Send the untreated molecule to professional high-temperature

incineration, which ensures complete mineralization to CO2, H2O, and NOx/HCl scrubbed by

the facility.

Spill Management & Decontamination
Scenario: You have spilled 5g of Basic Red 51 powder on the bench.

Isolate: Inform nearby personnel. Post a "Do Not Enter" sign if the dust is airborne.

PPE: Don nitrile gloves, lab coat, and safety goggles. Respiratory protection (N95 or P100)

is critical for powder spills to prevent inhalation.

Dry Spill (Powder):

Do not dry sweep. This generates dust.

Cover the spill with wet paper towels (dampened with water) to weigh down the powder.

Scoop the wet mass into a hazardous waste bag.

Wet Spill (Liquid):

Absorb with vermiculite, bentonite clay, or commercial chemical spill pads.

Tip: If the stain persists on the benchtop, use Ethanol (70%) or Isopropanol. Basic Red 51
is soluble in alcohols.[4]

Final Cleanup: Wash the area with soap and water.[7][8] Collect all cleanup materials as

solid hazardous waste.
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Regulatory Context (US & Global)
US EPA (RCRA): Basic Red 51 is generally not a "Listed" waste (F, K, P, U lists). However, it

is a "Characteristic" waste if it exhibits toxicity. Regardless of RCRA status, the Clean Water

Act prohibits discharge of toxic pollutants into waterways.

GHS Classification:

H411: Toxic to aquatic life with long-lasting effects.

H302: Harmful if swallowed.[4][7]

P273: Avoid release to the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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